6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile

• IUPAC Name: 6-(2,3-dichlorophenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H6Cl2N2O/c13-9-2-1-3-10(12(9)14)17-11-5-4-8(6-15)7-16-11/h1-5,7H
• InChI Key: PXLQYCSWKOVCIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)OC2=NC=C(C=C2)C#N
• Molecular Formula: C12H6Cl2N2O
• Molecular Weight: 265.09 g/mol
• CAS No.: 1016793-12-6

Description

6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile is a chemical compound with the molecular formula C₁₂H₆Cl₂N₂O and a molecular weight of 265.09 g/mol . This compound is known for its diverse applications in scientific research, particularly in the fields of chemistry, biology, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile typically involves the reaction of 2,3-dichlorophenol with 3-cyanopyridine under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide (DMF). The reaction mixture is heated to a temperature of around 100-120°C for several hours to ensure complete conversion .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to maximize yield and purity while minimizing the production of by-products. Advanced techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are used to monitor the reaction progress and ensure product quality .

Chemical Reactions Analysis

Types of Reactions

6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) are employed.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalysis. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 2,6-Dichloropyridine-3-carbonitrile
• 2,3-Dichlorophenoxyacetic acid
• 2,4-Dichlorophenoxyacetic acid

Uniqueness

6-(2,3-Dichlorophenoxy)pyridine-3-carbonitrile is unique due to its specific structural features, such as the presence of both dichlorophenoxy and pyridine-3-carbonitrile moieties. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .